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For Researchers, Scientists, and Drug Development Professionals

Introduction
The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis,

enabling the formation of carbon-carbon bonds between sp-hybridized carbons of terminal

alkynes and sp²-hybridized carbons of aryl or vinyl halides.[1][2] This powerful transformation,

typically catalyzed by a combination of palladium and copper complexes, is instrumental in the

synthesis of complex molecules, including pharmaceuticals, natural products, and advanced

organic materials.[1] The reaction generally proceeds under mild conditions, often at room

temperature, and is compatible with a wide range of functional groups, making it a versatile tool

in medicinal chemistry and drug discovery.[1]

This document provides detailed application notes and a generalized experimental protocol for

the Sonogashira coupling of 3-Ethynyl-6-methylpyridazine with various aryl or vinyl halides.

While specific literature examples detailing the use of 3-Ethynyl-6-methylpyridazine as the

alkyne component are not readily available, the provided protocol is based on well-established

procedures for the Sonogashira coupling of other nitrogen-containing heterocycles and terminal

alkynes.

Reagent Profile: 3-Ethynyl-6-methylpyridazine
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IUPAC Name: 3-Ethynyl-6-methylpyridazine

CAS Number: 77778-20-2

Molecular Formula: C₇H₆N₂

Molecular Weight: 118.14 g/mol

Structure: Chemical structure of 3-Ethynyl-6-methylpyridazine

3-Ethynyl-6-methylpyridazine is a terminal alkyne featuring a pyridazine core, a six-

membered aromatic ring with two adjacent nitrogen atoms. This heterocyclic motif is a common

scaffold in many biologically active compounds. The terminal alkyne group serves as a

versatile handle for the introduction of various substituents via the Sonogashira coupling,

allowing for the rapid generation of diverse molecular libraries for screening and lead

optimization in drug discovery programs.

General Sonogashira Coupling Reaction
The general scheme for the Sonogashira coupling of 3-Ethynyl-6-methylpyridazine with an

aryl or vinyl halide (R-X) is depicted below:
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Reaction Conditions

3-Ethynyl-6-methylpyridazine

3-(Substituted-ethynyl)-6-methylpyridazine

+

R-X

Pd Catalyst (e.g., PdCl₂(PPh₃)₂)
Cu(I) Co-catalyst (e.g., CuI)

Base (e.g., Et₃N, DIPEA)

Solvent (e.g., THF, DMF)
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Palladium Cycle

Copper Cycle

Pd(0)L₂

R-Pd(II)L₂-X
(Oxidative Addition)

R-X

R-Pd(II)L₂-C≡C-Het
(Transmetalation)

Cu-C≡C-Het

R-C≡C-Het
(Reductive Elimination)

Product

H-C≡C-Het

Cu-C≡C-Het

+ Cu(I), Base

Transfers Acetylide
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Start

Reaction Setup
(Inert Atmosphere)

Add Reactants, Catalysts, Solvent, Base

Degas Reaction Mixture

Stir at Appropriate Temperature

Monitor Progress (TLC/LC-MS)

Incomplete

Aqueous Work-up

Complete

Column Chromatography

Characterization (NMR, MS)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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